Cas no 242148-55-6 (1-Bromo-2-fluoro-2-methylbutane)

• Product Name: 1-Bromo-2-fluoro-2-methylbutane
• CAS No: 242148-55-6
• MF: C₅H₁₀BrF
• MW: 169.035304546356
• CID: 5057671
• Update Time: 2025-08-04

1-Bromo-2-fluoro-2-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-2-methylbutane

• Inchi： 1S/C5H10BrF/c1-3-5(2,7)4-6/h3-4H2,1-2H3
• InChI Key： UUWDAGTVDLZKTI-UHFFFAOYSA-N
• SMILES： BrCC(C)(CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 56
• XLogP3: 2.5
• Topological Polar Surface Area: 0

Additional information on 1-Bromo-2-fluoro-2-methylbutane

Comprehensive Guide to 1-Bromo-2-fluoro-2-methylbutane (CAS No. 242148-55-6): Properties, Applications, and Market Insights

1-Bromo-2-fluoro-2-methylbutane (CAS No. 242148-55-6) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This halogenated alkane, characterized by its unique molecular structure, serves as a versatile intermediate in synthetic chemistry. With the increasing demand for fluorinated compounds in drug development and material science, 1-Bromo-2-fluoro-2-methylbutane has become a focal point for researchers and manufacturers alike.

The compound's molecular formula, C₅H₁₀BrF, highlights its bromine and fluorine substituents, which contribute to its reactivity and utility in various chemical reactions. The presence of both bromine and fluorine atoms in the molecule makes it particularly valuable for introducing these halogens into more complex structures. This property is especially relevant in the synthesis of pharmaceuticals, where fluorinated compounds are known to enhance bioavailability and metabolic stability.

One of the most common questions users search for regarding 1-Bromo-2-fluoro-2-methylbutane is its role in organofluorine chemistry. Organofluorine compounds are critical in modern medicine, with over 20% of all pharmaceuticals containing fluorine. The ability of 1-Bromo-2-fluoro-2-methylbutane to act as a building block for such compounds underscores its importance. Researchers frequently explore its use in nucleophilic substitution reactions, where the bromine atom can be replaced by other functional groups, enabling the creation of diverse molecular architectures.

Another trending topic in the chemical community is the application of 1-Bromo-2-fluoro-2-methylbutane in agrochemical research. Fluorinated compounds are increasingly used in the development of pesticides and herbicides due to their enhanced efficacy and environmental stability. The compound's ability to introduce fluorine into agrochemical precursors makes it a valuable asset in this field. This aligns with the growing global focus on sustainable agriculture and the need for more efficient crop protection solutions.

From a market perspective, the demand for 1-Bromo-2-fluoro-2-methylbutane is expected to rise, driven by the expanding pharmaceutical and agrochemical sectors. Analysts note that the Asia-Pacific region, particularly China and India, is emerging as a key producer and consumer of such specialty chemicals. This trend is fueled by increased investment in research and development, as well as the region's growing pharmaceutical manufacturing capabilities.

Safety and handling of 1-Bromo-2-fluoro-2-methylbutane are also common concerns among users. While the compound is not classified under stringent regulatory categories, proper laboratory practices should always be followed. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas. These precautions are standard for handling most organic intermediates and reflect the broader chemical industry's commitment to safety.

In terms of synthesis, 1-Bromo-2-fluoro-2-methylbutane can be prepared through several routes, with the most common being the halogenation of 2-fluoro-2-methylbutane. The choice of reagents and conditions can significantly impact the yield and purity of the final product, making optimization a key area of research. Recent advancements in catalytic processes have shown promise in improving the efficiency of such syntheses, addressing another frequent query from the scientific community.

The compound's physical properties, such as its boiling point and solubility, are often searched by professionals working with 1-Bromo-2-fluoro-2-methylbutane. These characteristics determine its behavior in various solvents and reaction conditions, influencing its application scope. Typically, it presents as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents but limited solubility in water.

Looking ahead, the future of 1-Bromo-2-fluoro-2-methylbutane appears promising, particularly in the context of green chemistry initiatives. Researchers are exploring more sustainable methods for its production and application, aligning with global efforts to reduce the environmental impact of chemical processes. This includes investigating bio-based precursors and cleaner catalytic systems, topics that resonate strongly with today's environmentally conscious scientific community.

For those sourcing 1-Bromo-2-fluoro-2-methylbutane, quality specifications are a critical consideration. Reputable suppliers typically provide detailed certificates of analysis (CoAs) that include parameters such as purity (often ≥95%), moisture content, and impurity profiles. These specifications are particularly important for pharmaceutical applications, where stringent quality standards apply.

In conclusion, 1-Bromo-2-fluoro-2-methylbutane (CAS No. 242148-55-6) represents an important chemical intermediate with diverse applications across multiple industries. Its unique combination of bromine and fluorine substituents makes it particularly valuable in synthetic chemistry, while current market trends suggest growing demand. As research continues to uncover new applications and more sustainable production methods, this compound is likely to remain a subject of significant scientific and commercial interest.